ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethylpyrimidine-5-carboxylate
• InChI: InChI=1S/C16H16N4O3/c1-4-22-14(21)13-9(2)17-15(18-10(13)3)20-16-19-11-7-5-6-8-12(11)23-16/h5-8H,4H2,1-3H3,(H,17,18,19,20)
• InChI Key: RWXRICHMJWCYDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=C1C)NC2=NC3=CC=CC=C3O2)C
• Molecular Formula: C16H16N4O3
• Molecular Weight: 312.32 g/mol

Description

Ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate, also known as BM212, is a synthetic compound that has been studied for its potential applications in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate involves the inhibition of the NF-κB pathway, which is a crucial pathway involved in inflammation and cancer. ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been shown to inhibit the activation of NF-κB by blocking the phosphorylation of IκBα, which leads to the suppression of the downstream inflammatory and tumorigenic pathways.
Biochemical and Physiological Effects:
ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been shown to exhibit potent anti-inflammatory and anti-tumor activities in various scientific research studies. ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is crucial for tumor growth and metastasis. ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is disrupted in cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has several advantages for lab experiments, including its high purity, good yields, and potent biological activities. However, there are some limitations to using ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate in lab experiments, including its high cost and limited availability.

Future Directions

There are several future directions for the study of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate. One potential direction is to explore the use of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate in combination with other anti-cancer agents to enhance its therapeutic efficacy. Another potential direction is to investigate the use of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate in other disease models, such as autoimmune diseases and cardiovascular diseases. Additionally, further studies are needed to elucidate the molecular mechanisms of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate and to optimize its synthesis method to reduce its cost and increase its availability.
Conclusion:
ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate is a promising compound that has shown potent anti-inflammatory, anti-tumor, and anti-angiogenic activities in various scientific research studies. The synthesis method has been optimized to yield a high purity product with good yields. ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has several advantages for lab experiments, including its potent biological activities, but there are also limitations to its use. There are several future directions for the study of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate, including exploring its use in combination with other anti-cancer agents and investigating its potential applications in other disease models.

Synthesis Methods

The synthesis of ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate involves a multi-step process that starts with the reaction of 2-aminobenzoxazole with ethyl 2-chloro-4,6-dimethyl-5-pyrimidinecarboxylate in the presence of a base. This reaction leads to the formation of the intermediate compound, which is then subjected to further reactions to obtain the final product. The synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

Ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been studied for its potential applications in the field of medicinal chemistry. Various scientific research studies have demonstrated that ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate exhibits potent anti-inflammatory, anti-tumor, and anti-angiogenic activities. ethyl 2-(1,3-benzoxazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.